molecular formula C17H21N3O4 B7433962 Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate

Cat. No. B7433962
M. Wt: 331.4 g/mol
InChI Key: BWVGYPDWGWLLFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate, also known as ETPC, is a pyrimidine derivative that has been extensively studied for its potential pharmacological properties. It has been shown to possess anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It is also believed to modulate the activity of various enzymes and signaling pathways involved in inflammation and pain.
Biochemical and Physiological Effects:
Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has been shown to possess anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to reduce the production of reactive oxygen species and inhibit the activity of various enzymes involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also possesses potent pharmacological properties, making it a useful tool for studying various physiological and biochemical processes.
However, Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate also has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its pharmacokinetic properties have not been fully characterized, which can make it difficult to interpret the results of experiments involving Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate.

Future Directions

There are several potential future directions for research involving Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate. One area of interest is the development of new drugs based on the structure of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate. Researchers are also interested in studying the pharmacokinetics and pharmacodynamics of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate in order to better understand its potential therapeutic applications. Additionally, there is interest in studying the effects of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate on various disease models, such as cancer, diabetes, and Alzheimer's disease.

Synthesis Methods

The synthesis of Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate involves the reaction of 4-(3,4-dimethoxyphenyl)-2-ethyl-5-methylpyrimidine and ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate.

Scientific Research Applications

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has been extensively studied for its potential pharmacological properties. It has been shown to possess anti-inflammatory, analgesic, and antipyretic effects, making it a promising candidate for the development of new drugs. Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate has also been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.

properties

IUPAC Name

ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21N3O4/c1-5-15-18-10-12(17(21)24-6-2)16(20-15)19-11-7-8-13(22-3)14(9-11)23-4/h7-10H,5-6H2,1-4H3,(H,18,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWVGYPDWGWLLFJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC=C(C(=N1)NC2=CC(=C(C=C2)OC)OC)C(=O)OCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-(3,4-dimethoxyanilino)-2-ethylpyrimidine-5-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.